Menaquinol-6
Overview
Description
Menaquinol-6 is a menaquinol whose structure comprises a 2-methylbenzohydroquinone nucleus and a side chain of six isoprenoid units. It has a role as an electron donor.
Scientific Research Applications
Antibacterial Applications : Menaquinol-6 has shown potential in combating antibiotic-resistant bacteria. A study demonstrated that compounds inhibiting the menaquinone biosynthesis pathway, of which menaquinol-6 is a part, are effective against methicillin-resistant Staphylococcus aureus (MRSA) (Choi, Frandsen, & Narayanasamy, 2017). Another study highlighted its role in the electron transport system of pathogens, making menaquinone biosynthesis a potential target for new antimicrobials (Choi, Larson, Hinrichs, Bartling, Frandsen, & Narayanasamy, 2016).
Role in Bone Health : Research has identified a positive impact of menaquinol-6 on bone health. A study indicated that low-dose supplementation improved bone quality in postmenopausal women by influencing certain bone markers (Koitaya et al., 2014). Another study found that supplementation improved arterial stiffness, which is associated with bone health, in postmenopausal women (Knapen, Braam, Drummen, Bekers, Hoeks, & Vermeer, 2015).
Therapeutic Potential in Rheumatoid Arthritis : Menaquinol-6 has shown promise as a therapy for rheumatoid arthritis. A clinical study demonstrated that menaquinone-7, a form of Vitamin K2, improved disease activity in patients with rheumatoid arthritis (Abdel-Rahman, Alkady, & Ahmed, 2015).
Production and Application in Food and Pharmaceuticals : The production processes of menaquinol-6 have been extensively studied for its application in the food and pharmaceutical industries. Research has focused on optimizing fermentation processes and assessing the biotechnological approaches for its production (Ren, Peng, Hu, Han, & Huang, 2020).
Biosynthesis Pathways and Enzymatic Analysis : Understanding the biosynthesis pathway of menaquinol-6 is crucial for its application in medical and industrial fields. Studies have identified novel intermediates and enzymes involved in its biosynthesis, providing insights into potential targets for drug development (Jiang, Cao, Guo, Chen, Chen, & Guo, 2007).
properties
CAS RN |
39776-48-2 |
|---|---|
Product Name |
Menaquinol-6 |
Molecular Formula |
C41H58O2 |
Molecular Weight |
582.9 g/mol |
IUPAC Name |
2-[(2E,6E,10E,14E,18E)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaenyl]-3-methylnaphthalene-1,4-diol |
InChI |
InChI=1S/C41H58O2/c1-30(2)16-11-17-31(3)18-12-19-32(4)20-13-21-33(5)22-14-23-34(6)24-15-25-35(7)28-29-37-36(8)40(42)38-26-9-10-27-39(38)41(37)43/h9-10,16,18,20,22,24,26-28,42-43H,11-15,17,19,21,23,25,29H2,1-8H3/b31-18+,32-20+,33-22+,34-24+,35-28+ |
InChI Key |
ZVENTDGZQVBWNA-RCIYGOBDSA-N |
Isomeric SMILES |
CC1=C(C2=CC=CC=C2C(=C1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CCC=C(C)C)O)O |
SMILES |
CC1=C(C2=CC=CC=C2C(=C1CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C)O)O |
Canonical SMILES |
CC1=C(C2=CC=CC=C2C(=C1CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C)O)O |
synonyms |
menaquinol 6 menaquinol-6 MQH2-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
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